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Compound of Interest

Compound Name: Prl-8-53

Cat. No.: B179542

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are for research purposes only. Prl-8-53 is a
research chemical and is not approved for human consumption. All animal experiments should
be conducted in accordance with institutional and national guidelines for the ethical treatment
of animals.

Introduction

Prl-8-53 (methyl 3-((2-(benzyl(methyl)amino)ethyl)benzoate) is a synthetic nootropic compound
that has garnered interest for its potential cognitive-enhancing effects. While a single human
study in the 1970s suggested improvements in verbal memory, comprehensive preclinical data,
particularly from oral administration studies in mice, is notably lacking in publicly available
scientific literature. This document aims to consolidate the limited available data and provide
detailed, generalized protocols to guide researchers in designing and conducting their own
studies on the oral administration of Prl-8-53 in mice.

The proposed mechanisms of action for Prl-8-53, though not definitively established, are
thought to involve the modulation of cholinergic and dopaminergic systems, as well as potential
inhibition of histone deacetylases (HDACSs). These pathways are critical for learning and
memory processes.
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Quantitative Data Summary

The available quantitative data for Prl-8-53 administration in mice is primarily limited to toxicity
studies. No peer-reviewed studies providing quantitative data on cognitive enhancement
following oral administration in mice were identified.

. Administration
Parameter Value Species Source
Route

Median Lethal

860 mg/k Mouse Oral 1][2
Dose (LD50) 9a (i)
Median Effective
Dose (ED50) for

160 mg/kg Mouse Oral [11[2]

motor activity

reduction

Proposed Signaling Pathways

The precise signaling pathways of Prl-8-53 have not been fully elucidated. The following
diagrams illustrate the hypothesized mechanisms based on available literature.
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Prl-8-53 Inhibits HDACs Decreases Histone Acetylation Promotes Gene Transcription for Memory Leads fo Long-Term Memory Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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